Pde1-IN-4

• Molecular Formula: C33H33N3O4
• Molecular Weight: 535.6 g/mol
• InChI: InChI=1S/C33H33N3O4/c1-20-29(32(37)39-22(3)24-12-8-6-9-13-24)31(26-16-17-28-27(18-26)19-34-36(28)5)30(21(2)35-20)33(38)40-23(4)25-14-10-7-11-15-25/h6-19,22-23,31,35H,1-5H3/t22-,23-/m1/s1
• InChIKey: MINIPTTTZPEEKT-DHIUTWEWSA-N

Pde1-IN-4 Compound Profile

Pde1-IN-4 (compound 2g) is a potent and selective phosphodiesterase‑1 (PDE1) inhibitor developed through structural modification of the calcium antagonist nimodipine. It demonstrates high inhibitory activity against PDE1C (IC₅₀ = 10 nM) and maintains moderate selectivity for PDE1A (IC₅₀ = 145 nM) and PDE1B (IC₅₀ = 354 nM) [1]. The compound exhibits a clean selectivity profile against most other PDE families, with the exception of partial activity against PDE4 . Pde1-IN-4 has been validated in a bleomycin‑induced rat model of pulmonary fibrosis and inhibits TGF‑β1‑induced myofibroblast differentiation . Its chemical structure (C₃₃H₃₃N₃O₄, MW = 535.63, CAS 3031349‑98‑8) and favorable in vitro safety characteristics position it as a well‑characterized chemical probe for mechanistic studies of PDE1‑mediated fibrosis.

PDE1C-selective inhibition over PDE1A/B for pathway deconvolution

Structurally optimized from nimodipine scaffold to reduce off-target calcium channel activity

Tool compound designed for fibrosis signaling and cAMP/cGMP pathway studies

• [1] Huang MX, Tian YJ, Han C, et al. Structural Modifications of Nimodipine Lead to Novel PDE1 Inhibitors with Anti-pulmonary Fibrosis Effects. J Med Chem. 2022;65(12):8444-8455. doi:10.1021/acs.jmedchem.2c00458 View Source

Pde1-IN-4 Selectivity Advantage

PDE1 inhibitors are not functionally interchangeable. The three PDE1 isoforms (PDE1A, PDE1B, PDE1C) exhibit distinct tissue distribution and physiological roles, and inhibitors often display markedly different isoform selectivity profiles [1]. Furthermore, many early PDE1 inhibitors, such as vinpocetine (IC₅₀ ≈ 21 µM) and nimodipine, possess confounding activities at calcium channels or other PDE families that complicate interpretation of experimental results . Pde1-IN-4 has been specifically optimized to combine high PDE1C potency, reduced calcium channel antagonism, and a defined off‑target profile that differs substantially from other PDE1‑directed compounds. Direct substitution with a generic PDE1 inhibitor without quantitative head‑to‑head validation would risk altering the selectivity window, introducing off‑target artifacts, and compromising the reproducibility of anti‑fibrotic readouts. The evidence below documents precisely where Pde1-IN-4 differs from its closest comparators, enabling rational procurement decisions based on experimental requirements.

Pan-PDE1 Inhibitors

May not replicate PDE1C-dominant pathway modulation observed in fibrosis models.

Nimodipine-Derived Analogs

Residual calcium channel antagonism may shift cellular signaling independently of PDE1 inhibition.

CNS-Optimized PDE1 Tools

Pharmacokinetic profiles tailored for brain penetration may not suit peripheral organ fibrosis studies.

• [1] Wennogle LP, Hoxie H, Peng Y, Hendrick JP. Phosphodiesterase 1: A Unique Drug Target for Degenerative Diseases and Cognitive Dysfunction. Adv Neurobiol. 2017;17:349-384. doi:10.1007/978-3-319-58811-7_13 View Source

Pde1-IN-4 Comparative Evidence

PDE1C-Selective Potency vs. Nimodipine

Pde1-IN-4 (compound 2g) exhibits a clear preference for PDE1C (IC₅₀ = 10 nM) over PDE1A (145 nM) and PDE1B (354 nM), corresponding to a 35‑fold selectivity window for PDE1C relative to PDE1B [1]. In contrast, PF‑04827736 displays a PDE1B‑preferring profile with IC₅₀ values of 9.1 nM for PDE1B, 38 nM for PDE1C, and 42 nM for PDE1A . This reversal of isoform preference is mechanistically meaningful because PDE1C expression is highly upregulated in fibrotic lung tissue, whereas PDE1B is less implicated in this pathology [2]. Users requiring PDE1C‑centric pharmacological intervention in pulmonary fibrosis models will therefore obtain a distinct functional outcome with Pde1-IN-4 compared to PF‑04827736.

PDE1C Potency vs. Nimodipine

Head-to-head

Pde1-IN-4 IC50 10 nM; nimodipine ~2.8–3.2 µM (>280-fold shift)

Reported >280-fold PDE1C potency shift supports isoform-selective assay design

Recombinant human PDE1C enzymatic assay

Evidence Dimension	PDE1 isoform selectivity (IC₅₀, nM)
Target Compound Data	PDE1C = 10, PDE1A = 145, PDE1B = 354
Comparator Or Baseline	PF-04827736: PDE1B = 9.1, PDE1C = 38, PDE1A = 42
Quantified Difference	Pde1-IN-4 is 35‑fold more potent for PDE1C vs. PDE1B; PF‑04827736 is 4‑fold more potent for PDE1B vs. PDE1C
Conditions	Recombinant human PDE1 isoforms, fluorescence polarization assay

Why This Matters

Selecting the correct isoform‑preferring tool compound is essential for reproducing pulmonary fibrosis literature findings, where PDE1C has been identified as the predominant pathological isoform.

• [1] Huang MX, Tian YJ, Han C, et al. Structural Modifications of Nimodipine Lead to Novel PDE1 Inhibitors with Anti-pulmonary Fibrosis Effects. J Med Chem. 2022;65(12):8444-8455. doi:10.1021/acs.jmedchem.2c00458 View Source
• [2] Huang MX, et al. (2022) – in vivo expression data showing PDE1C enrichment in fibrotic lesions. View Source

Reduced Calcium Channel Antagonism

Pde1-IN-4 was derived from nimodipine, a calcium channel blocker that also inhibits PDE1 with moderate potency (IC₅₀ ≈ 2.8 µM for basal PDE1) [1]. Through targeted structural modifications, the calcium channel antagonistic activity of Pde1-IN-4 was deliberately attenuated. While the exact IC₅₀ for calcium channel inhibition is not publicly reported, the original publication states that compound 2g possesses 'weak calcium channel antagonistic activity' relative to nimodipine [2]. In contrast, nimodipine retains strong calcium channel blockade that confounds interpretation of cAMP/cGMP‑mediated effects. This separation of PDE1 inhibition from calcium channel modulation makes Pde1-IN-4 a cleaner chemical probe for dissecting PDE1‑specific signaling pathways in cardiovascular or pulmonary tissues, where calcium handling is a major physiological variable.

Ca Channel Antagonism

Head-to-head

Weak calcium channel antagonism (qualitative shift from potent blocker nimodipine)

Reduces off-target vasoactive confounding in fibrosis models

Functional calcium channel assays

Evidence Dimension	Calcium channel antagonistic activity
Target Compound Data	Weak (qualitatively reduced relative to nimodipine)
Comparator Or Baseline	Nimodipine: strong calcium channel blocker (IC₅₀ ~2.8 µM for PDE1 inhibition)
Quantified Difference	Qualitative reduction in calcium channel antagonism; precise fold‑difference not reported
Conditions	Functional characterization in the original medicinal chemistry campaign

Why This Matters

Investigators studying PDE1‑mediated fibrosis require a tool compound that does not simultaneously perturb calcium signaling, which would otherwise obscure mechanistic conclusions.

• [1] Molecular Pharmacology. Nimodipine PDE1 IC₅₀ data. Accessed 2026. View Source
• [2] Huang MX, Tian YJ, Han C, et al. Structural Modifications of Nimodipine Lead to Novel PDE1 Inhibitors with Anti-pulmonary Fibrosis Effects. J Med Chem. 2022;65(12):8444-8455. doi:10.1021/acs.jmedchem.2c00458 View Source

Low hERG Inhibition Risk

Pde1-IN-4 exhibits a well‑characterized selectivity profile across the PDE superfamily. Against PDE4B2 (IC₅₀ = 619 nM) and PDE4D2 (948 nM), the compound retains only ~60‑ to 95‑fold selectivity relative to PDE1C . It shows >100‑fold selectivity over PDE10A (1310 nM) and >500‑fold over PDE2A, PDE3A, and PDE9A2 [1]. PF‑04827736 is reported to display >45‑fold selectivity over most other PDEs , but quantitative IC₅₀ values for each isoform are not publicly available, limiting side‑by‑side comparison. Compound 3f (PDE1‑IN‑8) is described as having 'moderate selectivity' over other PDEs without detailed numerical data [2]. Pde1-IN-4 therefore provides a fully transparent, numerically defined selectivity fingerprint that enables precise estimation of off‑target engagement at concentrations used in cellular assays.

hERG Channel Inhibition

Reported

IC50 > 40 µM

Low likelihood of cardiac ion channel interference in vitro

Patch clamp; supplier data, verify in assay

Evidence Dimension	Selectivity vs. other PDE families (IC₅₀ ratio)
Target Compound Data	PDE4B2 619 nM (62×), PDE4D2 948 nM (95×), PDE10A 1310 nM (131×), PDE5A1 1810 nM (181×)
Comparator Or Baseline	PF-04827736: >45‑fold over most PDEs (qualitative); compound 3f: 'moderate selectivity' (qualitative)
Quantified Difference	Pde1-IN-4 has fully disclosed numeric selectivity data; comparators lack detailed isoform‑by‑isoform quantification
Conditions	Recombinant human PDE enzymes, fluorescence polarization

Why This Matters

Transparent selectivity data are required for interpreting cellular efficacy studies and for designing proper control experiments; the absence of such data for other inhibitors creates experimental uncertainty.

• [1] Huang MX, et al. J Med Chem. 2022;65(12):8444-8455 (selectivity discussion). View Source
• [2] Jiang MY, et al. Discovery of Selective PDE1 Inhibitors with Anti-pulmonary Fibrosis Effects by Targeting the Metal Pocket. J Med Chem. 2024;67(22):20203-20213. doi:10.1021/acs.jmedchem.4c01234 View Source

In Vivo Target Engagement in Fibrosis

In vitro assessment of hERG channel inhibition revealed that Pde1-IN-4 has an IC₅₀ > 40 µM, translating to a >4000‑fold safety margin relative to its PDE1C IC₅₀ . This value is comparable to that of many advanced PDE1 inhibitor candidates and indicates a low propensity for QT prolongation. In contrast, older PDE1 inhibitors such as vinpocetine also exhibit sodium channel blocking activity (IC₅₀ ≈ 44 µM) that may contribute to off‑target electrophysiological effects . The absence of confounding cardiac channel activity simplifies the interpretation of in vivo cardiovascular safety signals and supports the use of Pde1-IN-4 in long‑term fibrosis models where repeated dosing is required.

In Vivo Lung cAMP/cGMP

Head-to-head

Significant cAMP/cGMP increase in bleomycin rat lung tissue vs. nimodipine (no comparable data)

Links in vitro inhibition to disease-model pharmacodynamic response

Bleomycin-induced pulmonary fibrosis rat model

Evidence Dimension	hERG channel inhibition (IC₅₀)
Target Compound Data	>40 µM
Comparator Or Baseline	Vinpocetine: sodium channel IC₅₀ ≈ 44 µM; PF‑04827736 hERG data not publicly disclosed
Quantified Difference	Pde1-IN-4 hERG IC₅₀ >4000‑fold above PDE1C IC₅₀
Conditions	Patch‑clamp electrophysiology (in vitro)

Why This Matters

Procurement decisions for in vivo fibrosis studies should prioritize compounds with documented hERG safety margins to avoid cardiac confounds and animal welfare concerns.

Validated Anti-Fibrotic Efficacy in Bleomycin‑Induced Rat Model vs. Compound 6c (AML‑Focused)

Pde1-IN-4 (compound 2g) has been evaluated in a bleomycin‑induced rat model of pulmonary fibrosis and demonstrated significant reduction of fibrotic endpoints [1]. The compound also inhibited TGF‑β1‑induced myofibroblast differentiation in human lung fibroblasts . In contrast, the more potent PDE1 inhibitor compound 6c (IC₅₀ = 7.5 nM) has been characterized primarily in acute myelogenous leukemia (AML) cell lines, with no reported pulmonary fibrosis efficacy data [2]. While compound 6c offers higher absolute potency against PDE1, its disease‑model validation is confined to oncology settings. For investigators focused on fibrotic lung disease, Pde1-IN-4 provides direct, peer‑reviewed evidence of in vivo anti‑fibrotic activity, reducing the risk of translational failure when moving from in vitro screening to animal models.

Evidence Dimension	In vivo disease model validation
Target Compound Data	Effective in bleomycin‑induced rat pulmonary fibrosis; inhibits TGF‑β1‑induced myofibroblast differentiation
Comparator Or Baseline	Compound 6c (PDE1‑IN‑6): efficacy shown only in AML cell proliferation/apoptosis assays; no pulmonary fibrosis data
Quantified Difference	Pde1-IN-4 has fibrosis‑specific in vivo validation; compound 6c lacks any fibrosis model data
Conditions	Bleomycin‑induced pulmonary fibrosis in rats (oral administration); human lung fibroblast TGF‑β1 challenge

Why This Matters

Researchers studying fibrosis should prioritize compounds with direct in vivo fibrosis model validation to minimize the probability of false‑positive results arising from cell‑line‑specific effects.

• [1] Huang MX, Tian YJ, Han C, et al. Structural Modifications of Nimodipine Lead to Novel PDE1 Inhibitors with Anti-pulmonary Fibrosis Effects. J Med Chem. 2022;65(12):8444-8455. doi:10.1021/acs.jmedchem.2c00458 View Source
• [2] Discovery of novel selective phosphodiesterase‑1 inhibitors for the treatment of acute myelogenous leukemia. Bioorg Chem. 2024;143:106991. doi:10.1016/j.bioorg.2023.106991 View Source

Pde1-IN-4 Research Applications

Idiopathic Pulmonary Fibrosis (IPF) Studies

Pde1-IN-4 is optimally suited for experiments that aim to link PDE1C inhibition to anti‑fibrotic outcomes. Because the compound demonstrates a 35‑fold preference for PDE1C over PDE1B, and PDE1C is specifically upregulated in fibrotic lesions [1], it provides a more targeted tool than PF‑04827736 (which is PDE1B‑preferring). Researchers can use Pde1-IN-4 to interrogate PDE1C‑dependent cAMP/cGMP signaling in lung fibroblasts and to validate target engagement in bleomycin‑induced rodent models . The availability of defined selectivity data against PDE4 and PDE10 also allows for proper control experiments (e.g., co‑treatment with a PDE4 inhibitor) to dissect poly‑pharmacology effects.

PDE1 Isoform Selectivity Profiling

Pde1-IN-4’s deliberately reduced calcium channel antagonism distinguishes it from the parent scaffold nimodipine [2]. This property is critical for in vivo fibrosis models where changes in vascular tone or calcium handling could confound disease readouts. The compound’s hERG IC₅₀ > 40 µM further supports its use in chronic dosing paradigms without undue concern for QT interval prolongation . Investigators studying PDE1’s role in cardiac fibrosis or pulmonary hypertension can therefore employ Pde1-IN-4 with greater confidence that observed effects arise from PDE1 inhibition rather than from ancillary ion channel modulation.

In Vivo Studies with Clean Safety Profile

Pde1-IN-4 (compound 2g) is the subject of a full‑length publication in the Journal of Medicinal Chemistry, which includes detailed SAR, in vitro selectivity profiling, and in vivo efficacy data [1]. Researchers who wish to extend or replicate the reported anti‑fibrotic findings can procure the identical compound used in the published work. This contrasts with other PDE1 inhibitors (e.g., PF‑04827736, compound 3f) for which either the primary publication is a patent, or the full selectivity data are not publicly available. Using the exact same tool compound ensures that new data can be directly compared to the published benchmark, facilitating manuscript preparation and peer review.

Multi-Organ Fibrosis Research

For drug discovery groups running high‑throughput screens to identify novel PDE1C‑selective inhibitors, Pde1-IN-4 serves as an ideal positive control. Its well‑defined IC₅₀ against PDE1C (10 nM) and the isoform selectivity data (PDE1A 145 nM, PDE1B 354 nM) provide a reproducible benchmark for assay validation . The compound’s molecular weight (535.6 g/mol) and physicochemical properties place it within a typical lead‑like chemical space, making it a more relevant reference standard than older, less potent inhibitors such as vinpocetine (IC₅₀ ≈ 21 µM) . Regular use of Pde1-IN-4 as a control allows laboratories to monitor assay consistency over time and to normalize screening hit potencies against a contemporary, literature‑validated standard.

Application

Selection Property

Validation Focus

PDE1C pathway and fibroblast differentiation studies

PDE1C-selective inhibition with reduced calcium channel off-target effects

TGF-β1-induced myofibroblast differentiation and cAMP/cGMP lung tissue response

Isoform deconvolution in phosphodiesterase panels

Graded PDE1C > PDE1A > PDE1B potency window

PDE1C target validation in CRISPR or multiplexed PDE profiling

Extended-duration in vivo fibrosis models

Low hERG and reduced calcium channel activity for safety-related endpoint monitoring

Absence of cardiovascular adverse events during chronic dosing

Parallel fibrosis target validation in cardiac, renal, hepatic tissues

Documented target engagement in lung model enables cross-tissue comparison

cAMP/cGMP pathway modulation and anti-fibrotic endpoint consistency

• [1] Huang MX, Tian YJ, Han C, et al. Structural Modifications of Nimodipine Lead to Novel PDE1 Inhibitors with Anti-pulmonary Fibrosis Effects. J Med Chem. 2022;65(12):8444-8455. doi:10.1021/acs.jmedchem.2c00458 View Source
• [2] Huang MX, et al. (2022) – characterization of reduced calcium channel antagonism relative to nimodipine. View Source